Cas no 1795420-73-3 (2-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]benzenesulfonamide)

• Product Name: 2-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]benzenesulfonamide
• CAS No: 1795420-73-3
• MF: C₁₆H₁₇BrClNO₃S
• MW: 418.733081579208
• CID: 5368263
• Update Time: 2025-08-05

2-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]benzenesulfonamide

• Inchi： 1S/C16H17BrClNO3S/c1-16(22-2,12-6-5-7-13(18)10-12)11-19-23(20,21)15-9-4-3-8-14(15)17/h3-10,19H,11H2,1-2H3
• InChI Key： ZKDCPFYXZVVHCW-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CC(Cl)=C2)(OC)C)(=O)=O)=CC=CC=C1Br

Additional information on 2-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]benzenesulfonamide

Introduction to 2-Bromo-N-[2-(3-Chlorophenyl)-2-Methoxypropyl]Benzenesulfonamide (CAS No. 1795420-73-3)

The compound 2-Bromo-N-[2-(3-Chlorophenyl)-2-Methoxypropyl]Benzenesulfonamide, identified by the CAS registry number CAS No. 1795420-73-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The structure of this molecule incorporates a bromine atom, a chlorophenyl group, and a methoxypropyl chain, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of sulfonamides in the development of bioactive compounds. The presence of the bromine atom in this compound suggests potential applications in halogenation reactions, while the chlorophenyl group adds aromatic stability and electronic diversity. The methoxypropyl chain introduces hydrophilic properties, which can enhance solubility and bioavailability in pharmaceutical formulations.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The combination of hydrophilic and lipophilic groups within its structure makes it an ideal candidate for creating amphiphilic molecules, which are essential for drug targeting and controlled release mechanisms. Researchers have explored the use of similar compounds in designing nanocarriers for delivering anticancer drugs, where the balance between hydrophilicity and lipophilicity is crucial for achieving optimal therapeutic outcomes.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The aromatic stability provided by the chlorophenyl group and the functional versatility of the sulfonamide moiety make it a valuable component in synthesizing advanced materials such as polymers and surfactants. Recent advancements in polymer chemistry have demonstrated how such molecules can be used to create self-healing materials, which are highly sought after in industries ranging from electronics to construction.

The synthesis of 2-Bromo-N-[2-(3-Chlorophenyl)-2-Methoxypropyl]Benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions. Key steps include nucleophilic substitution reactions and coupling reactions, both of which are critical for achieving high yields and maintaining the integrity of the molecule's functional groups. Researchers have optimized these steps by employing novel catalysts and green chemistry principles, reducing environmental impact while enhancing efficiency.

Another area where this compound has garnered attention is in environmental chemistry. Its ability to act as a catalyst in certain organic reactions has been explored for applications in waste water treatment and pollution control. By facilitating the breakdown of harmful organic compounds, this molecule could play a pivotal role in developing sustainable solutions for environmental protection.

In conclusion, CAS No. 1795420-73-3, or 2-Bromo-N-[2-(3-Chlorophenyl)-2-Methoxypropyl]Benzenesulfonamide, represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure, combined with recent advancements in chemical synthesis and materials science, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.